Cas no 2680723-89-9 (tert-butyl N-2-(3-bromo-1,2-oxazol-4-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-(3-bromo-1,2-oxazol-4-yl)ethylcarbamate
• CAS No: 2680723-89-9
• MF: C₁₀H₁₅BrN₂O₃
• MW: 291.141701936722
• CID: 5672308
• PubChem ID: 165932555
• Update Time: 2025-06-09

tert-butyl N-2-(3-bromo-1,2-oxazol-4-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(3-bromo-1,2-oxazol-4-yl)ethyl]carbamate
• 2680723-89-9
• EN300-27082190
• tert-butyl N-2-(3-bromo-1,2-oxazol-4-yl)ethylcarbamate

• Inchi： 1S/C10H15BrN2O3/c1-10(2,3)16-9(14)12-5-4-7-6-15-13-8(7)11/h6H,4-5H2,1-3H3,(H,12,14)
• InChI Key： NZGUCVNMUZHRMI-UHFFFAOYSA-N
• SMILES： BrC1C(=CON=1)CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 290.02660g/mol
• Monoisotopic Mass: 290.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(3-bromo-1,2-oxazol-4-yl)ethylcarbamate

tert-butyl N-2-(3-bromo-1,2-oxazol-4-yl)ethylcarbamate: A Comprehensive Overview

The compound with CAS No. 2680723-89-9, known as tert-butyl N-2-(3-bromo-1,2-oxazol-4-yl)ethylcarbamate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a tert-butyl group attached to an ethylcarbamate moiety, which is further substituted with a bromo-substituted oxazole ring. This combination of functional groups makes it a versatile compound with promising chemical and biological properties.

The oxazole ring, a five-membered heterocyclic compound containing oxygen and nitrogen atoms, is a key structural feature of this molecule. The presence of the bromine atom at the 3-position of the oxazole ring introduces additional reactivity and selectivity to the compound. Recent studies have highlighted the importance of such brominated oxazole derivatives in drug discovery and material science. For instance, researchers have explored the use of similar compounds in the development of new antibiotics and antiviral agents due to their ability to inhibit key enzymes involved in bacterial and viral replication.

The tert-butyl group attached to the ethylcarbamate moiety plays a crucial role in modulating the physical and chemical properties of the compound. This group increases the lipophilicity of the molecule, making it more suitable for applications in drug delivery systems. Moreover, the ethylcarbamate group is known for its ability to form stable amide bonds, which are essential in many biochemical processes. This makes tert-butyl N-2-(3-bromo-1,2-oxazol-4-yl)ethylcarbamate a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. One such approach involves the nucleophilic substitution reaction of bromo derivatives with appropriate carbamate precursors. This method not only ensures high yields but also allows for precise control over the substitution pattern on the oxazole ring. Such synthetic strategies are critical for scaling up production to meet industrial demands.

In terms of applications, tert-butyl N-2-(3-bromo-1,2-oxazol-4-yli)ethylcarbamate has shown potential in several areas. In pharmaceuticals, it serves as a building block for developing bioactive molecules with improved pharmacokinetic properties. Its ability to form stable amide bonds makes it ideal for use in peptide synthesis and drug conjugation technologies. Additionally, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The bromine atom on the oxazole ring also contributes to its reactivity in various chemical transformations. For example, it can undergo substitution reactions with nucleophiles such as amines or thiols, leading to the formation of diverse derivatives. These derivatives can be tailored for specific applications, such as catalysis or sensing technologies. Recent research has also explored its use as a precursor for synthesizing fluorescent probes and sensors for detecting environmental pollutants.

In conclusion, CAS No. 2680723-89